1,4-DINITROBENZENE

• CAS No.: 100-25-4
• Product Name: 1,4-DINITROBENZENE
• Molecular Formula: C6H4(NO2)2; C6H4N2O4; C6H4N2O4
• Molecular Weight: 168.11 g/mol
• IUPAC Name: 1,4-dinitrobenzene
• Standard InChI: InChI=1S/C6H4N2O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H
• Standard InChIKey: FYFDQJRXFWGIBS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 570.2 °F at 760 mm Hg (USCG, 1999); 297.0 °C; 297 °C; 299 °C; 570°F
• Colorform: White crystals; Colorless to yellow monoclinic needles; Pale white or yellow, crystalline or solid.
• Density: 1.625 at 64.4 °F (USCG, 1999); 1.625 @ 18 °C/4 °C; 1.6 g/cm³; 1.63
• Flash Point: 302 °F (USCG, 1999); 150 °C
• Melting Point: 343.4 °F (USCG, 1999); 174.0 °C; 174 °C; 173-174 °C; 343°F
• Physical Description: P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999); WHITE-TO-PALE-YELLOW CRYSTALS.; Pale-white or yellow solid.
• Description: 1,4-dinitrobenzene is a dinitrobenzene carrying nitro groups at positions 1 and 4.; P-dinitrobenzene is a colorless to yellow solid. Sinks and mixes slowly with water. (USCG, 1999)
• Solubility: 0.01 % (NIOSH, 2016); 4.10e-04 M; Sol in acetone, benzene; 1 g dissolves in 12,500 ml cold water, 555 ml boiling water, 300 ml alcohol; sparingly soluble in chloroform, and ethyl acetate.; In water, 69 mg/l @ 25 °C.; Solubility in water: none; 0.01%
• Synonyms: 1,4-dinitrobenzene; p-dinitrobenzene
• Vapor Density: 5.8 (air= 1 at boiling point of dinitrobenzene) /Dinitrobenzene, all isomers/; Relative vapor density (air = 1): 5.8
• Vapor Pressure: 1 mm Hg at 20 °C /Dinitrobenzene, all isomers/; Vapor pressure, kPa at 20 °C:
• PubChem Compound: 7492
• Last Modified: Nov 11 2021